(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound "(3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide" belongs to the 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide family, characterized by a bicyclic thiazine core fused with a benzene ring and sulfone groups. Its structure features a benzyl group at position 1, a (3-fluorophenyl)amino-methylene substituent at position 3, and a ketone at position 2. The E-configuration of the exocyclic double bond is critical for its stereoelectronic properties .
This class of compounds is synthetically derived from multicomponent reactions involving benzothiazinone scaffolds, aldehydes, and active methylene nitriles, as demonstrated in analogous studies .
Properties
IUPAC Name |
(3E)-1-benzyl-3-[(3-fluoroanilino)methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN2O3S/c23-17-9-6-10-18(13-17)24-14-21-22(26)19-11-4-5-12-20(19)25(29(21,27)28)15-16-7-2-1-3-8-16/h1-14,24H,15H2/b21-14+ | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHEPDPZYNZBBCO-KGENOOAVSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)C(=CNC4=CC(=CC=C4)F)S2(=O)=O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NC4=CC(=CC=C4)F)/S2(=O)=O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN2O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide , often referred to as a benzothiazinone derivative, has garnered attention for its potential biological activities, particularly in the context of antimicrobial and anti-tubercular properties. This article explores its biological activity, including mechanisms of action, efficacy in various studies, and relevant data.
Chemical Structure and Properties
The compound's structure features a benzothiazinone core, which is characterized by a sulfur-containing heterocyclic ring. This structural motif is known for its diverse biological activities, particularly against Mycobacterium tuberculosis (Mtb).
Benzothiazinones act primarily by inhibiting the enzyme DprE1 (Decaprenylphosphoryl-β-D-ribofuranose 2'-oxidase), which is crucial for the biosynthesis of the mycobacterial cell wall. The inhibition of DprE1 disrupts the formation of essential cell wall components, leading to bacterial cell death.
Antimicrobial Efficacy
Research indicates that derivatives of benzothiazinones, including the compound in focus, exhibit significant antimicrobial activity against Mtb. A study demonstrated that this compound could reduce bacterial load in infected mice significantly:
| Treatment | Dose (mg/kg) | Log 10 CFU Reduction |
|---|---|---|
| Untreated | - | 0 |
| Benzothiazinone | 150 | 3.4 |
| RMP (Positive Control) | 15 | 2.5 |
This table illustrates the effectiveness of the compound compared to traditional treatments like Rifampicin (RMP), showcasing superior efficacy at higher doses .
Case Studies
A notable case study involved the administration of the compound to C3HeB/FeJ mice infected with Mtb. The results showed:
- Week 4 Treatment : Significant reduction in lung bacterial load.
- Histopathological Analysis : Improved lung pathology scores compared to untreated controls.
The study concluded that the compound not only reduced bacterial counts but also improved overall lung health indicators .
In Vivo Studies
In vivo experiments have demonstrated that treatment with this benzothiazinone derivative leads to a dose-dependent reduction in mycobacterial burden:
- At 50 mg/kg , a modest reduction was observed.
- At 200 mg/kg , reductions reached approximately 3.98 log 10 CFU after eight weeks of treatment.
These findings suggest that higher doses are more effective in controlling Mtb infections .
In Vitro Studies
In vitro assays have confirmed that this compound exhibits potent bactericidal activity against various strains of Mtb, with minimal inhibitory concentrations (MIC) comparable to established anti-tubercular agents. The mechanism involves disruption of cell wall synthesis pathways, leading to increased susceptibility to osmotic pressure and eventual lysis .
Scientific Research Applications
Antimicrobial Activity
Research indicates that derivatives of benzothiazine compounds exhibit significant antimicrobial properties. Studies have shown that (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide displays potent activity against various bacterial strains, making it a candidate for developing new antibiotics .
Anticancer Properties
The compound has been investigated for its anticancer potential. In vitro studies suggest that it may inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest. Its efficacy in targeting specific cancer types is an area of ongoing research .
Anti-inflammatory Effects
Benzothiazine derivatives are also noted for their anti-inflammatory properties. The compound may reduce inflammation by modulating signaling pathways involved in inflammatory responses, presenting opportunities for treating conditions like arthritis and other inflammatory diseases .
Organic Electronics
Due to its unique electronic properties, (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide has potential applications in organic electronics. Its ability to act as a semiconductor can be harnessed in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic devices .
Polymer Synthesis
The compound can serve as a building block in polymer chemistry. Its functional groups allow for the incorporation into polymer matrices, potentially enhancing the mechanical and thermal properties of the resulting materials .
Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial activity of several benzothiazine derivatives, including (3E)-1-benzyl-3-{[(3-fluorophenyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide against Gram-positive and Gram-negative bacteria. Results showed a significant reduction in bacterial viability compared to control groups, indicating its potential as a new antimicrobial agent.
Case Study 2: Anticancer Research
In another investigation focusing on breast cancer cell lines, this compound was shown to induce apoptosis through the activation of caspase pathways. The study highlighted its selective toxicity towards cancer cells over normal cells, suggesting a promising therapeutic index.
Comparison with Similar Compounds
Comparison with Structural Analogs
Table 1: Structural and Functional Comparison of Key Benzothiazinone Derivatives
Key Observations:
Substituent Effects on Reactivity and Bioactivity :
- The target compound’s 3-fluorophenyl group contrasts with triazole in Compound 14, which directly contributes to carbonic anhydrase inhibition via coordination with zinc ions .
- Halogenation : Dichloro and tribromo derivatives () exhibit enhanced electrophilicity but reduced solubility compared to the fluorinated analog.
Synthetic Pathways: The target compound likely follows a three-component reaction pathway similar to ethyl-substituted benzothiazinones, where benzothiazinone cores react with aldehydes and nitriles under catalytic conditions . In contrast, Compound 14 requires click chemistry (azide-alkyne cycloaddition) for triazole ring formation .
Conformational Analysis: Benzothiazinones with bulky substituents (e.g., benzyl, triazole) adopt non-planar conformations due to steric hindrance, affecting binding to biological targets .
Physicochemical and Pharmacokinetic Properties
Table 2: Comparative Physicochemical Data
- Hydrogen Bonding: The (3-fluorophenyl)amino-methylene group increases hydrogen bond acceptors, improving target interaction compared to dichloro analogs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
